Cas no 2171796-97-5 (tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171796-97-5
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6172300
• PubChem ID: 165601665
• Update Time: 2025-11-01

tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate
• EN300-1639320
• 2171796-97-5
• tert-butyl 4-[amino(4-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)20-10-8-17(22,9-11-20)14(19)12-4-6-13(18)7-5-12/h4-7,14,22H,8-11,19H2,1-3H3
• InChI Key： NVBUYIQVRRSVHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1(CCN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171796-97-5)

The compound tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171796-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and fluorophenyl moiety, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of considerable interest to researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate, emphasizing its role as a key intermediate in the production of bioactive molecules. The study highlighted the compound's versatility, as it can be further modified to yield derivatives with enhanced pharmacokinetic profiles. The researchers employed a multi-step synthesis route, starting from commercially available precursors, and achieved a high yield of the target compound with excellent purity. This work underscores the importance of efficient synthetic methodologies in advancing drug discovery efforts.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a modulator of sigma-1 receptors. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain and neurodegenerative diseases. The study demonstrated that tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate exhibits high affinity for these receptors, suggesting its utility in developing new treatments for CNS disorders. The researchers also conducted in vitro assays to evaluate the compound's selectivity and efficacy, providing a solid foundation for future in vivo studies.

Beyond its neurological applications, recent research has also explored the anti-inflammatory properties of this compound. A 2023 study in the European Journal of Pharmacology revealed that tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate can inhibit the production of pro-inflammatory cytokines in macrophage cells. This finding points to its potential as a lead compound for developing anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the molecular mechanisms underlying its anti-inflammatory effects, identifying key signaling pathways involved.

In conclusion, tert-butyl 4-amino(4-fluorophenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171796-97-5) represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders and inflammatory diseases. Recent studies have advanced our understanding of its synthesis, pharmacological properties, and therapeutic potential, paving the way for further research and development. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.